7-(3-Chloro-2-butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
7-(3-Chloro-2-butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
370076-83-8
VCID:
VC0404113
InChI:
InChI=1S/C18H19ClN4O2S/c1-12(19)8-10-23-14-15(22(2)17(25)21-16(14)24)20-18(23)26-11-9-13-6-4-3-5-7-13/h3-8H,9-11H2,1-2H3,(H,21,24,25)/b12-8-
SMILES:
CC(=CCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C)Cl
Molecular Formula:
C18H19ClN4O2S
Molecular Weight:
390.9g/mol
7-(3-Chloro-2-butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 370076-83-8
Main Products
VCID: VC0404113
Molecular Formula: C18H19ClN4O2S
Molecular Weight: 390.9g/mol
![7-(3-Chloro-2-butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione - 370076-83-8](/images/no_structure.jpg)
| CAS No. | 370076-83-8 |
|---|---|
| Product Name | 7-(3-Chloro-2-butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C18H19ClN4O2S |
| Molecular Weight | 390.9g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-3-methyl-8-(2-phenylethylsulfanyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C18H19ClN4O2S/c1-12(19)8-10-23-14-15(22(2)17(25)21-16(14)24)20-18(23)26-11-9-13-6-4-3-5-7-13/h3-8H,9-11H2,1-2H3,(H,21,24,25)/b12-8- |
| Standard InChIKey | JTRIZPKMIMTFEH-WQLSENKSSA-N |
| Isomeric SMILES | C/C(=C/CN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C)/Cl |
| SMILES | CC(=CCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C)Cl |
| Canonical SMILES | CC(=CCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C)Cl |
| PubChem Compound | 1050035 |
| Last Modified | Nov 11 2021 |
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